N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorophenyl)urea

• IUPAC Name: 1-(2,3-dihydro-1H-inden-5-yl)-3-(2-fluorophenyl)urea
• InChI: InChI=1S/C16H15FN2O/c17-14-6-1-2-7-15(14)19-16(20)18-13-9-8-11-4-3-5-12(11)10-13/h1-2,6-10H,3-5H2,(H2,18,19,20)
• InChI Key: FKFSBPSKNWSTQS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H15FN2O
• Molecular Weight: 270.30 g/mol
• Solubility: 1.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorophenyl)urea is a chemical compound that has been synthesized for its potential use in scientific research. This compound has shown promising results in various studies and has the potential to be used in many different fields of research.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorophenyl)urea is not fully understood. However, studies have shown that this compound has the ability to inhibit certain enzymes and proteins that are involved in various disease processes.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorophenyl)urea has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis, inhibit cell proliferation, and modulate various signaling pathways involved in disease processes.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorophenyl)urea in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for the use of N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorophenyl)urea in scientific research. Some of these directions include:
1. Further studies to fully understand the mechanism of action of this compound.
2. Development of more efficient synthesis methods for this compound.
3. Exploration of the potential use of this compound in drug discovery.
4. Investigation of the potential use of this compound in the treatment of neurodegenerative diseases.
5. Investigation of the potential use of this compound in the treatment of cancer.
Overall, N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorophenyl)urea is a promising compound that has the potential to be used in many different fields of scientific research. Further studies are needed to fully understand the potential of this compound and its mechanism of action.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorophenyl)urea is a multi-step process that involves the use of various reagents and catalysts. The process begins with the synthesis of 2,3-dihydro-1H-indene, which is then converted into the corresponding amine. This amine is then reacted with 2-fluoroaniline to form the final product.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-N'-(2-fluorophenyl)urea has been used in various scientific research studies, including cancer research, neurodegenerative disease research, and drug discovery. This compound has shown potential as a therapeutic agent for the treatment of various diseases.